2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone

• IUPAC Name: 2-[(E)-(1H-benzimidazol-2-ylhydrazinylidene)methyl]-6-methoxy-4-nitrophenol
• InChI: InChI=1S/C15H13N5O4/c1-24-13-7-10(20(22)23)6-9(14(13)21)8-16-19-15-17-11-4-2-3-5-12(11)18-15/h2-8,21H,1H3,(H2,17,18,19)/b16-8+
• InChI Key: VEIJRIJOAOYIRM-LZYBPNLTSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)C=NNC2=NC3=CC=CC=C3N2)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC(=CC(=C1O)/C=N/NC2=NC3=CC=CC=C3N2)[N+](=O)[O-]
• Molecular Formula: C15H13N5O4
• Molecular Weight: 327.29 g/mol

Description

2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone, also known as HMBH, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. HMBH is a derivative of benzaldehyde and benzimidazole, which have been studied for their biological activities. In

Mechanism of Action

The mechanism of action of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways in cells. For example, 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. This inhibition can lead to DNA damage and cell death. 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has also been shown to inhibit the activity of protein kinase C, a signaling molecule involved in cell growth and differentiation.
Biochemical and Physiological Effects:
2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone can induce apoptosis in cancer cells, inhibit bacterial and fungal growth, and inhibit the activity of certain enzymes. In vivo studies have shown that 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone can reduce tumor growth in animal models and improve cognitive function in mice with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone in lab experiments is its relatively low toxicity compared to other chemical compounds. However, 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone is not readily soluble in water, which can make it difficult to work with in some experiments. In addition, the mechanism of action of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are many potential future directions for research on 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone. One area of interest is the development of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone derivatives with improved properties, such as increased solubility or specificity for certain enzymes. Another area of research is the investigation of the synergistic effects of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone with other chemical compounds, such as chemotherapy drugs or antibiotics. Finally, further studies are needed to fully understand the mechanism of action of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone involves the reaction of 2-hydroxy-3-methoxy-5-nitrobenzaldehyde with 1H-benzimidazole-2-carbohydrazide in the presence of an acid catalyst. The reaction yields 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone as a yellow crystalline solid with a melting point of 220-223°C. The purity of the compound can be confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has been studied for its potential applications in various scientific fields. In cancer research, 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has shown promising results as an anti-tumor agent by inducing apoptosis in cancer cells. 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has also been studied for its antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. In addition, 2-hydroxy-3-methoxy-5-nitrobenzaldehyde 1H-benzimidazol-2-ylhydrazone has been investigated for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is implicated in the pathogenesis of Alzheimer's disease.